Cas no 783321-45-9 (Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-)

• Product Name: Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
• CAS No: 783321-45-9
• MF: C₉H₆Br₂O₃
• MW: 321.950141429901
• CID: 530493
• PubChem ID: 21958931
• Update Time: 2025-04-19

Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
• 1-(1,3-benzodioxol-5-yl)-2,2-dibromoethanone
• 783321-45-9
• SY299462
• SCHEMBL5742941
• 2,2-Dibromo-3 inverted exclamation mark ,4 inverted exclamation mark -(methylenedioxy)acetophenone
• 1-(2H-1,3-Benzodioxol-5-yl)-2,2-dibromoethan-1-one
• DTXSID00620803

• Inchi： 1S/C9H6Br2O3/c10-9(11)8(12)5-1-2-6-7(3-5)14-4-13-6/h1-3,9H,4H2
• InChI Key： LSCBWWHYKHBDSF-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC2=C(C=1)OCO2)=O)Br

Computed Properties

• Exact Mass: 321.86632g/mol
• Monoisotopic Mass: 319.86837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų